Cas no 2228359-33-7 (3-bromo-1-methyl-1H-pyrazol-5-yl sulfamate)

• Product Name: 3-bromo-1-methyl-1H-pyrazol-5-yl sulfamate
• CAS No: 2228359-33-7
• MF: C₄H₆BrN₃O₃S
• MW: 256.077738285065
• CID: 5838087
• PubChem ID: 165668015
• Update Time: 2025-05-24

3-bromo-1-methyl-1H-pyrazol-5-yl sulfamate Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1-methyl-1H-pyrazol-5-yl sulfamate
• EN300-2002683
• 2228359-33-7

• Inchi： 1S/C4H6BrN3O3S/c1-8-4(2-3(5)7-8)11-12(6,9)10/h2H,1H3,(H2,6,9,10)
• InChI Key： LPSOOAPSJYEKBA-UHFFFAOYSA-N
• SMILES： BrC1C=C(N(C)N=1)OS(N)(=O)=O

Computed Properties

• Exact Mass: 254.93132g/mol
• Monoisotopic Mass: 254.93132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 95.6Ų

Additional information on 3-bromo-1-methyl-1H-pyrazol-5-yl sulfamate

3-Bromo-1-Methyl-1H-Pyrazol-5-Yl Sulfamate

The compound 3-bromo-1-methyl-1H-pyrazol-5-yl sulfamate (CAS No. 2228359-33-7) is a highly specialized organic chemical with significant applications in the fields of pharmaceuticals and agrochemicals. This compound belongs to the class of sulfonamides, which are widely recognized for their versatility in chemical synthesis and biological activity. The molecule features a pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, which is substituted with a bromine atom at position 3 and a methyl group at position 1. The sulfamate group (-SO2-NH-) is attached to the pyrazole ring at position 5, conferring unique electronic and steric properties to the molecule.

Recent studies have highlighted the potential of 3-bromo-1-methyl-1H-pyrazol-5-yl sulfamate as a key intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of novel kinase inhibitors, which are critical in targeting various diseases, including cancer and inflammatory disorders. The bromine substituent at position 3 plays a crucial role in modulating the electronic environment of the pyrazole ring, enhancing its reactivity in nucleophilic aromatic substitution reactions. This makes it an ideal candidate for further functionalization in drug discovery pipelines.

Moreover, the methyl group at position 1 contributes to the molecule's stability and lipophilicity, which are essential properties for improving bioavailability in pharmaceutical applications. The sulfamate group, on the other hand, serves as a bioisostere for hydroxyl groups, offering improved pharmacokinetic profiles without compromising biological activity. These features make 3-bromo-1-methyl-1H-pyrazol-5-yl sulfamate a valuable building block in medicinal chemistry.

In terms of synthesis, 3-bromo-1-methyl-1H-pyrazol-5-yl sulfamate can be prepared via a multi-step process involving nucleophilic aromatic substitution and subsequent sulfonation. The reaction sequence typically begins with the preparation of the pyrazole derivative, followed by bromination at position 3 and methylation at position 1. The final step involves introducing the sulfamate group through reaction with an appropriate sulfonyl chloride or sulfonic acid derivative under basic conditions.

Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact. For example, researchers have employed palladium-catalyzed cross-coupling reactions to achieve site-selective substitution on the pyrazole ring, ensuring high yields and purity of the final product.

The biological activity of 3-bromo-1-methyl-1H-pyrazol-5-Yl Sulfamate has been extensively studied in vitro and in vivo models. Preclinical data indicate that this compound exhibits potent inhibitory activity against several kinases implicated in cancer progression, such as cyclin-dependent kinases (CDKs) and mitogen-activated protein kinases (MAPKs). Additionally, it has shown promise as an anti-inflammatory agent by modulating key signaling pathways involved in chronic inflammation.

Another area of interest is its application in agrochemicals. Due to its ability to inhibit plant pathogens and pests without causing significant harm to non-target organisms, 3-bromo-1-methylpyrazol-sulfamate is being investigated as a potential lead compound for developing eco-friendly pesticides. Field trials have demonstrated its efficacy against fungal infections in crops such as wheat and soybeans.

In conclusion, 3-bromo-1-methylpyrazol-sulfamate (CAS No. 2228359-337) stands out as a versatile and biologically active compound with wide-ranging applications across multiple industries. Its unique structural features make it an invaluable tool in drug discovery and agricultural science. As research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in advancing human health and sustainable agriculture.